Ac-PPPHPHARIK-NH2

• Molecular Formula: C55H87N19O11
• Molecular Weight: 1190.4 g/mol
• InChI: InChI=1S/C55H87N19O11/c1-5-31(2)44(51(82)66-36(45(57)76)13-6-7-19-56)70-47(78)37(14-8-20-62-55(58)59)67-46(77)32(3)65-48(79)38(25-34-27-60-29-63-34)68-49(80)40-15-9-22-72(40)52(83)39(26-35-28-61-30-64-35)69-50(81)41-16-10-23-73(41)54(85)43-18-12-24-74(43)53(84)42-17-11-21-71(42)33(4)75/h27-32,36-44H,5-26,56H2,1-4H3,(H2,57,76)(H,60,63)(H,61,64)(H,65,79)(H,66,82)(H,67,77)(H,68,80)(H,69,81)(H,70,78)(H4,58,59,62)/t31-,32-,36-,37-,38-,39-,40-,41-,42-,43-,44-/m0/s1
• InChIKey: OCAUTAUXGFCFEB-MGFBIKGDSA-N

Ac-PPPHPHARIK-NH2: AR–Src Signaling Probe

Ac-PPPHPHARIK-NH2 (compound S1, CAS 957791-38-7) is a proline-rich synthetic peptide that mimics the 377–386 amino acid motif of the androgen receptor (AR) [1]. Its N‑terminal acetylation and C‑terminal amidation enhance stability and membrane permeability [2]. The peptide functions by competing with full‑length AR for binding to the SH3 domain of Src kinase, thereby disrupting AR/Src complex formation and downstream mitogenic signaling [REFS-1, REFS-3].

Workflow AR–Src protein–protein interaction inhibition studies

Control Sequence-specific scrambled peptide (Ss) available as negative control

Format Stability-optimized, cell-permeable acetylated/amidated peptide probe

• [1] Castoria G, Giovannelli P, Di Donato M, Hayashi R, Arra C, Appella E, et al. (2013) Targeting Androgen Receptor/Src Complex Impairs the Aggressive Phenotype of Human Fibrosarcoma Cells. PLoS ONE 8(10): e76899. doi:10.1371/journal.pone.0076899. View Source
• [2] Migilaccio A, Castoria G, Di Domenico M, de Falco A, Bilancio A, Lombardi M, et al. (2000) Steroid-induced androgen receptor–estradiol receptor β–Src complex triggers prostate cancer cell proliferation. EMBO J 19(20): 5406–5417. doi:10.1093/emboj/19.20.5406. View Source
• [3] PeptideDB. Ac-PPPHPHARIK-NH2. CAS: 957791-38-7. View Source

Ac-PPPHPHARIK-NH2 vs. AR Antagonists

General AR antagonists (e.g., bicalutamide/Casodex) or Src inhibitors block receptor or kinase activity broadly, often altering transcriptional programs and causing significant side effects. In contrast, Ac-PPPHPHARIK-NH2 selectively disrupts the protein–protein interaction between AR and Src without impairing AR‑mediated transcription [1]. This mechanism‑based selectivity yields distinct potency, cellular efficacy, and disease‑model activity that are not reproducible with small‑molecule AR antagonists or scrambled peptide controls [REFS-2, REFS-3].

! AR antagonists (bicalutamide) block transcriptional activity, which may confound non-genomic AR–Src readouts and differ from PPI-selective disruption.

! Src kinase inhibitors broadly suppress Src activity; they may not reproduce the selective AR–Src complex disruption profile observed with this peptide.

! Scrambled peptide controls (different sequence) show only marginal activity; sequence identity is critical for target engagement and cannot be substituted.

• [1] Castoria G, Giovannelli P, Di Donato M, Hayashi R, Arra C, Appella E, et al. (2013) Targeting Androgen Receptor/Src Complex Impairs the Aggressive Phenotype of Human Fibrosarcoma Cells. PLoS ONE 8(10): e76899. doi:10.1371/journal.pone.0076899. View Source
• [2] Giovannelli P, Di Donato M, Galasso G, Monaco A, Licitra F, Perillo B, et al. (2019) Androgens Induce Invasiveness of Triple Negative Breast Cancer Cells Through AR/Src/PI3‑K Complex Assembly. Sci Rep 9: 4490. doi:10.1038/s41598-019-41016-4. View Source
• [3] Migilaccio A, Castoria G, Di Domenico M, de Falco A, Bilancio A, Lombardi M, et al. (2000) Steroid-induced androgen receptor–estradiol receptor β–Src complex triggers prostate cancer cell proliferation. EMBO J 19(20): 5406–5417. doi:10.1093/emboj/19.20.5406. View Source

Ac-PPPHPHARIK-NH2: Comparative Evidence

AR/Src Complex Assembly Inhibition

In EGF‑stimulated HT1080 fibrosarcoma cells, 1 nM Ac-PPPHPHARIK-NH2 (S1 peptide) abolished AR/Src complex assembly, whereas the scrambled peptide (Ss peptide, identical composition, different sequence) showed only marginal disruption under the same conditions [1].

AR/Src Complex Assembly

Head-to-head

1 nM peptide abolishes complex; scrambled peptide shows minimal disruption

Sequence-dependent target engagement for signaling studies

HT1080 cells, EGF stimulation, co‑IP assay

Evidence Dimension	AR/Src complex assembly inhibition
Target Compound Data	1 nM S1 peptide → complete abolition of AR/Src complex
Comparator Or Baseline	1 nM Ss peptide (scrambled control) → weak, non‑significant disruption
Quantified Difference	Complete vs. minimal effect (qualitative but clear differential)
Conditions	HT1080 cells stimulated with 100 ng/mL EGF for 10 min; co‑immunoprecipitation assay

Why This Matters

This demonstrates sequence‑specific target engagement, ruling out nonspecific peptide effects and confirming mechanism‑based activity.

• [1] Castoria G, Giovannelli P, Di Donato M, Hayashi R, Arra C, Appella E, et al. (2013) Targeting Androgen Receptor/Src Complex Impairs the Aggressive Phenotype of Human Fibrosarcoma Cells. PLoS ONE 8(10): e76899. Figure 2A and corresponding text. View Source

Src Kinase Inhibition vs. Casodex

In HT1080 cells, 1 nM Ac-PPPHPHARIK-NH2 (S1 peptide) completely abolished EGF‑induced Src activation, matching the effect of 10 μM Casodex (bicalutamide) [1]. This represents a 10,000‑fold difference in effective concentration.

Src Kinase Inhibition

Head-to-head

1 nM peptide vs. 10 µM Casodex — comparable complete Src inhibition (10,000‑fold difference)

Concentration-dependent signaling studies without transcriptional interference

HT1080 cells, EGF 100 ng/mL, 10 min

Evidence Dimension	Inhibition of EGF‑induced Src activation
Target Compound Data	1 nM S1 peptide → complete abolition
Comparator Or Baseline	10 μM Casodex → comparable complete abolition
Quantified Difference	10,000‑fold lower concentration for target compound (1 nM vs. 10,000 nM)
Conditions	HT1080 cells; 10 min EGF (100 ng/mL) stimulation; kinase activity assay

Why This Matters

The peptide achieves potent Src pathway blockade at sub‑nanomolar concentrations, enabling cellular studies without the off‑target transcriptional effects of high‑dose anti‑androgens.

• [1] Castoria G, Giovannelli P, Di Donato M, Hayashi R, Arra C, Appella E, et al. (2013) Targeting Androgen Receptor/Src Complex Impairs the Aggressive Phenotype of Human Fibrosarcoma Cells. PLoS ONE 8(10): e76899. Figure 2B and corresponding text. View Source

DNA Synthesis Inhibition vs. Casodex

In BrdU incorporation assays, 1 nM Ac-PPPHPHARIK-NH2 (S1 peptide) abolished EGF‑stimulated DNA synthesis in HT1080 cells, while the scrambled Ss peptide showed only a weak, non‑significant effect. The inhibition was comparable to that of 10 μM Casodex [1].

DNA Synthesis Inhibition

Head-to-head

1 nM peptide comparable to 10 µM Casodex; scrambled peptide minimal effect

Mitogenic signaling blockade at low concentration

BrdU incorporation, quiescent HT1080

Evidence Dimension	Inhibition of EGF‑induced DNA synthesis
Target Compound Data	1 nM S1 peptide → complete abolition
Comparator Or Baseline	10 μM Casodex → comparable abolition; 1 nM Ss peptide → marginal effect
Quantified Difference	10,000‑fold lower concentration vs. Casodex; sequence‑specific control confirms target engagement
Conditions	Quiescent HT1080 cells; EGF (100 ng/mL); BrdU incorporation assay

Why This Matters

The peptide achieves functional inhibition of mitogenic signaling at concentrations three orders of magnitude lower than a clinical AR antagonist, highlighting its unique potency for in vitro pathway dissection.

• [1] Castoria G, Giovannelli P, Di Donato M, Hayashi R, Arra C, Appella E, et al. (2013) Targeting Androgen Receptor/Src Complex Impairs the Aggressive Phenotype of Human Fibrosarcoma Cells. PLoS ONE 8(10): e76899. Figure 2C and corresponding text. View Source

Tumor Cell Invasion Inhibition vs. Casodex

At 10 nM, Ac-PPPHPHARIK-NH2 (S1 peptide) reduced EGF‑stimulated HT1080 cell invasiveness by a magnitude equivalent to that of 10 μM Casodex; the scrambled Ss peptide (10 nM) showed significantly weaker inhibition [1]. MMP‑9 secretion was similarly suppressed [1].

Tumor Cell Invasion

Head-to-head

10 nM peptide matches 10 µM Casodex effect; scrambled peptide weak

Anti‑invasive phenotype studies without transcriptional repression

Matrigel invasion, MMP‑9 zymography, HT1080

Evidence Dimension	Inhibition of EGF‑induced cell invasiveness and MMP‑9 secretion
Target Compound Data	10 nM S1 peptide → inhibition comparable to Casodex
Comparator Or Baseline	10 μM Casodex → similar inhibition; 10 nM Ss peptide → weak inhibition
Quantified Difference	1,000‑fold lower concentration vs. Casodex for comparable functional effect
Conditions	HT1080 cells; Matrigel invasion assay and MMP‑9 zymography; EGF (100 ng/mL) stimulation

Why This Matters

The peptide effectively blocks pro‑invasive phenotypes at nanomolar concentrations, providing a potent tool for studying AR‑Src‑driven metastasis without confounding transcriptional repression.

• [1] Castoria G, Giovannelli P, Di Donato M, Hayashi R, Arra C, Appella E, et al. (2013) Targeting Androgen Receptor/Src Complex Impairs the Aggressive Phenotype of Human Fibrosarcoma Cells. PLoS ONE 8(10): e76899. Figure 3A–C and corresponding text. View Source

TNBC Invasion Inhibition vs. Bicalutamide

In MDA‑MB231 triple‑negative breast cancer cells, androgen (10 nM R1881) increased invasiveness by ~2.2‑fold. Both 10 nM Ac-PPPHPHARIK-NH2 (S1 peptide) and 10 μM bicalutamide significantly (p<0.05) abolished this increase, while neither affected basal invasiveness [1].

TNBC Invasion (MDA‑MB231)

Head-to-head

10 nM peptide reverses ~2.2‑fold androgen‑induced invasion, comparable to 10 µM bicalutamide

Supports AR/Src‑driven invasion model studies

R1881 10 nM stimulation, Matrigel assay

Evidence Dimension	Inhibition of androgen‑induced invasiveness
Target Compound Data	10 nM S1 peptide → complete reversal of ~2.2‑fold increase
Comparator Or Baseline	10 μM bicalutamide → comparable reversal; vehicle → no effect
Quantified Difference	1,000‑fold lower concentration for target compound with equal functional efficacy
Conditions	MDA‑MB231 cells; Matrigel invasion assay; R1881 (10 nM) stimulation

Why This Matters

The peptide retains potent anti‑invasive activity in a clinically relevant TNBC model, establishing its utility beyond androgen‑dependent prostate cancer and differentiating it from AR antagonists that act via transcriptional blockade.

• [1] Giovannelli P, Di Donato M, Galasso G, Monaco A, Licitra F, Perillo B, et al. (2019) Androgens Induce Invasiveness of Triple Negative Breast Cancer Cells Through AR/Src/PI3‑K Complex Assembly. Sci Rep 9: 4490. Figure 2c and corresponding text. View Source

Src SH3 Domain Binding

Ac-PPPHPHARIK-NH2 binds to the Src SH3 domain with a Ki of 0.050 nM (ΔG° = −61.2 kJ/mol) and an IC₅₀ of 30.1 nM in enzymatic assays [1]. No direct comparator data are available in this dataset, but the sub‑nanomolar Ki supports the functional potency observed in cellular assays.

Src SH3 Binding

Context-dependent

Ki = 0.050 nM, IC₅₀ = 30.1 nM

Supports cellular potency interpretation

Enzymatic assay, pH 7.7; no direct comparator in dataset

Evidence Dimension	Binding affinity to Src SH3 domain
Target Compound Data	Ki = 0.050 nM; IC₅₀ = 30.1 nM
Comparator Or Baseline	No direct comparator in dataset; inference based on known SH3‑domain peptide affinities
Quantified Difference	N/A (no comparator data)
Conditions	pH 7.7, 37°C; enzymatic assay using CpNPPPS

Why This Matters

The exceptionally high binding affinity corroborates the peptide's cellular potency at low nanomolar concentrations and supports its selection for experiments requiring robust, specific disruption of AR–Src interactions.

• [1] BindingDB. Entry for BDBM12578 (Ac-PPPHPHARIK-NH2). Ki: 0.0500 nM; IC₅₀: 30.1 nM. View Source

Ac-PPPHPHARIK-NH2: Research Applications

AR/Src Signaling in Fibrosarcoma & Prostate Cancer

Use Ac-PPPHPHARIK-NH2 at 1–10 nM to specifically block AR/Src complex assembly in HT1080, LNCaP, or PC‑3 cells stimulated with EGF or androgens. Monitor inhibition of Src activation, DNA synthesis (BrdU), and cell migration/invasion [REFS-1, REFS-2]. The scrambled Ss peptide serves as an essential negative control to confirm sequence‑specific activity [1].

Androgen-Driven Invasion in TNBC

Apply 10 nM Ac-PPPHPHARIK-NH2 to MDA‑MB231 or MDA‑MB453 cells challenged with R1881 (10 nM). Assess reversal of androgen‑induced invasiveness in Matrigel assays, and verify disruption of the AR/Src/p85α PI3‑K complex by co‑immunoprecipitation [1]. Compare with 10 μM bicalutamide to differentiate AR‑transcriptional vs. AR‑Src‑mediated effects.

Negative Control for AR Transcriptional Assays

Because Ac-PPPHPHARIK-NH2 does not impair AR nuclear translocation or transcriptional activity at active concentrations [1], it can be used as a control to isolate the contribution of AR‑Src non‑genomic signaling in reporter gene assays or gene expression profiling experiments.

AR/Src-Dependent Tumor Xenograft Studies

Based on the demonstrated in vivo efficacy of VAL201 (the clinical formulation of the S1 peptide) in orthotopic prostate cancer models [1], Ac-PPPHPHARIK-NH2 can be administered intraperitoneally (e.g., 5 mg/kg, 3×/week) in immune‑compromised mice bearing AR‑expressing xenografts to evaluate tumor growth inhibition and metastasis suppression. Monitor for lack of body weight loss as an indicator of low toxicity [2].

Application

Selection Property

Validation Focus

AR/Src Signaling in Fibrosarcoma & Prostate Cancer

Selective AR/Src PPI disruption

Co‑IP and BrdU incorporation assays

Androgen‑Driven TNBC Invasion

PI3‑K complex assembly disruption

Matrigel invasion and co‑IP

AR Transcriptional Control Assays

Transcriptional activity neutrality

Reporter gene assays / gene expression profiling

AR/Src Xenograft Models

In vivo peptide administration

Tumor volume and body weight monitoring

• [1] Giovannelli P, Di Donato M, Galasso G, Monaco A, Licitra F, Perillo B, et al. (2019) Androgens Induce Invasiveness of Triple Negative Breast Cancer Cells Through AR/Src/PI3‑K Complex Assembly. Sci Rep 9: 4490. View Source
• [2] Castoria G, Giovannelli P, Di Donato M, Hayashi R, Arra C, Appella E, et al. (2013) Targeting Androgen Receptor/Src Complex Impairs the Aggressive Phenotype of Human Fibrosarcoma Cells. PLoS ONE 8(10): e76899. View Source